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Compound of Interest

Compound Name: 2-Bromomethyl-1,3-dioxolane

Cat. No.: B1266232

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Bromomethyl-1,3-dioxolane is a versatile chemical intermediate utilized in a variety of
organic synthesis applications, particularly in the pharmaceutical and material science sectors.
[1] Its utility in preparing aldehydes, monoacetals, and as a building block for complex
molecules makes it a valuable compound in drug development and the creation of novel
materials.[1] However, its hazardous properties necessitate a thorough understanding of its
safety and handling requirements to minimize risks in a laboratory and manufacturing setting.
This technical guide provides an in-depth overview of the safety protocols, physical and
chemical properties, and emergency procedures for 2-Bromomethyl-1,3-dioxolane.

Hazard Identification and Classification

2-Bromomethyl-1,3-dioxolane is classified as a hazardous substance with multiple risk
factors. It is a combustible liquid and vapor that is irritating to the respiratory system, skin, and
eyes.[1][2][3] The compound is also moisture-sensitive, which can impact its stability and
reactivity.[1][2][4]

GHS Hazard Statements:

e H227: Combustible liquid.[3][5]
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e H315: Causes skin irritation.[3][5][6]

e H319: Causes serious eye irritation.[3][6]

o H335: May cause respiratory irritation.[3][5]

Signal Word: Warning[3][5]

Hazard Symbols:

e GHSO07 (Exclamation Mark)

Risk Phrases (pre-GHS):

o R 36/37/38: Irritating to eyes, respiratory system and skin.[2]
Safety Phrases (pre-GHS):

e S 24/25: Avoid contact with skin and eyes.[2]

Physical and Chemical Properties

A clear, colorless liquid, 2-Bromomethyl-1,3-dioxolane possesses the following key physical
and chemical properties:
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Property Value Source(s)
Molecular Formula C4H7BrO2 [1]
Molecular Weight 167.00 g/mol [1]
Appearance Clear, colorless liquid (1121141171
Boiling Point 80-82 °C at 27 mmHg (36 hPa)  [1][4][7]
Density 1.613 g/mL at 25 °C [11[4117]
Flash Point 62 °C (143.6 °F) - closed cup [2][4]
Refractive Index n20/D 1.482 [1107]
Water Solubility Immiscible [11[7]
Sensitivity Moisture sensitive [1112114]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when working with 2-Bromomethyl-1,3-
dioxolane to prevent exposure and ensure a safe laboratory environment.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]

[315][6]

» Facilities must be equipped with an eyewash station and a safety shower in the immediate
vicinity of the handling area.[2]

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin exposure.[2][3][8]
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o Respiratory Protection: If ventilation is inadequate, a respiratory protection program that
meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN
149 must be followed.[2]

Handling Procedures

» Avoid contact with eyes, skin, and clothing.[2][3][4]

e Wash hands thoroughly after handling.[2][3][8]

» Avoid inhalation of vapor or mist.[3][4][8]

o Keep away from heat, sparks, open flames, and other sources of ignition.[2][3][4][8]
o Take precautionary measures against static discharge.[4]

o Use spark-proof tools.[2]

« Empty containers may retain product residue and can be dangerous. Do not pressurize, cut,
weld, braze, solder, drill, grind, or expose empty containers to heat, sparks, or open flames.

[2]

Storage Conditions

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][4][8]
» Keep away from sources of ignition.[2][4]
» Store protected from moisture.[2][4]

o Store away from incompatible substances such as strong oxidizing agents, strong acids, and
strong bases.[2][4]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Remove the individual from the
exposure area to fresh air
immediately. If breathing is

Inhalation difficult, administer oxygen. If [2][8]
not breathing, give artificial
respiration. Seek immediate

medical attention.

Immediately flush the skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) ) [21[31[4][8]
contaminated clothing and
shoes. Seek medical attention.

Wash clothing before reuse.

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [2][3][4][8]
upper and lower eyelids. Seek

immediate medical attention.

Do NOT induce vomiting. If the
person is conscious and alert,
rinse their mouth and have

) them drink 2-4 cupfuls of milk

Ingestion } ) [2][3][4][8]

or water. Never give anything
by mouth to an unconscious
person. Seek immediate

medical attention.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[2][4][8] Use water spray to cool fire-exposed containers.[2]

e Special Hazards: The compound is a combustible liquid. Vapors are heavier than air and
may travel to a source of ignition and flash back. During a fire, irritating and highly toxic
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gases such as carbon monoxide, carbon dioxide, and hydrogen bromide may be generated.

[2]14]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel. Use proper personal protective
equipment as indicated in Section 3.2. Ensure adequate ventilation. Remove all sources of
ignition.[2][4]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
earth, sand, or vermiculite. Do not use combustible materials like sawdust.[2] Use a spark-
proof tool to collect the material and place it into a suitable, closed container for disposal.[2]

Stability and Reactivity

Chemical Stability: Stable at room temperature in closed containers under normal storage
and handling conditions.[2][4] It is sensitive to moisture.[1][2][4]

Conditions to Avoid: Incompatible materials, ignition sources, excess heat, and moisture.[2]

[4]
Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[2][4]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon monoxide, carbon dioxide, and hydrogen bromide gas.[2][4]

Hazardous Polymerization: Has not been reported to occur.[2]

Toxicological Information

Detailed toxicological data such as LD50 and LC50 are not readily available for 2-

Bromomethyl-1,3-dioxolane.[2][4] However, the primary health effects are irritation and

potential central nervous system depression.

Potential Health Effects:
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 Inhalation: Causes respiratory tract irritation.[1][2][3] High concentrations may lead to central
nervous system depression and asphyxiation.[2]

o Skin Contact: Causes skin irritation.[1][2][3]

o Eye Contact: Causes serious eye irritation, and may lead to chemical conjunctivitis and
corneal damage.[1][2][3]

e Ingestion: May cause gastrointestinal irritation with symptoms such as nausea, vomiting, and
diarrhea.[2]

» Chronic Effects: The effects of chronic exposure may be delayed.[2]

o Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[2][4]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Waste disposal should be in accordance with all applicable federal, state,
and local environmental regulations.[8] It is recommended to contact a licensed professional
waste disposal service to dispose of this material.

Experimental Workflow and Logic Diagrams

To ensure the safe handling of 2-Bromomethyl-1,3-dioxolane, a systematic workflow should
be followed. The following diagrams illustrate the key decision-making and operational steps.
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Safe Handling Workflow for 2-Bromomethyl-1,3-dioxolane

Planning and Preparation

LN

Review Safety Data Sheet (SDS) Emergency Preparedness

/

Assess Risks and Implement Controls Know Location of Eyewash and Safety Shower e and A pplies Read

4

Gather Necessary PPE and Equipment

4

Handling and Use

After Use After Use After Use
Storage
0 ool, D d ep Co 0 0 d fro 0
When No Longer Needed When No Longer Needed

Waste Disposal

Dispose of as Hazardous Waste via Licensed Contractor

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Bromomethyl-1,3-dioxolane.
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Emergency Response Protocol for 2-Bromomethyl-1,3-dioxolane Exposure

Exposure Event

Assess the Situation
(Is the area safe to enter?)

Skin Contact Eye Contact Inhalation Ingestion

Rinse Mouth with Water
Do NOT Induce Vomiting

Move to Fresh Air
Provide Oxygen or Atrtificial Respiration if Needed

Remove Contaminated Clothing
Flush with Water for 15 min

Flush Eyes with Water for 15 min
(Remove contact lenses if possible)

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Decision-making flowchart for emergency response to exposure incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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